N-(3-chlorobenzyl)-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide

• IUPAC Name: N-[(3-chlorophenyl)methyl]-2-[3-(4-chlorophenyl)-6-oxopyridazin-1-yl]acetamide
• InChI: InChI=1S/C19H15Cl2N3O2/c20-15-6-4-14(5-7-15)17-8-9-19(26)24(23-17)12-18(25)22-11-13-2-1-3-16(21)10-13/h1-10H,11-12H2,(H,22,25)
• InChI Key: ASLGMRSRZZUQFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)Cl)CNC(=O)CN2C(=O)C=CC(=N2)C3=CC=C(C=C3)Cl
• Molecular Formula: C19H15Cl2N3O2
• Molecular Weight: 388.2 g/mol

Description

Synthesis Analysis

The synthesis of related compounds often involves cyclization reactions and the interaction of different chemical reagents to produce a desired product with specific functional groups. For instance, cyclization of N-Arylidene-2-(Acetamido)-3-(4-Chlorophenyl)Acrylohydrazides has been explored, leading to the formation of various compounds, but not directly to N-(3-chlorobenzyl)-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide itself. These methods typically involve stepwise reactions under controlled conditions to ensure the formation of the desired product (Nguyen et al., 2016).

Molecular Structure Analysis

The molecular structure of compounds closely related to N-(3-chlorobenzyl)-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide, such as various acetamides, has been determined through crystallography and NMR techniques. These studies reveal intricate details about hydrogen bonding, molecular orientation, and intermolecular interactions, which are crucial for understanding the compound's chemical behavior and reactivity (Narayana et al., 2016).

Chemical Reactions and Properties

The chemical properties of acetamide derivatives, including reactivity channels and transformation reactions, have been extensively studied. Oxidation reactivity, for instance, plays a significant role in modifying the chemical structure and properties of these compounds, leading to the formation of new products with diverse functionalities (Pailloux et al., 2007).

Physical Properties Analysis

Physical properties such as solubility, melting point, and crystalline structure are essential for understanding how a compound behaves in different environments. These properties are influenced by the molecular structure, specifically by the presence of functional groups and intermolecular interactions. Studies on compounds similar to N-(3-chlorobenzyl)-2-[3-(4-chlorophenyl)-6-oxo-1(6H)-pyridazinyl]acetamide highlight the role of hydrogen bonding and molecular geometry in determining these physical characteristics (Xiao-lon, 2015).

Chemical Properties Analysis

The chemical properties, including acidity, basicity, reactivity towards other chemicals, and stability under various conditions, are pivotal in defining the utility and application of a compound. These properties are determined by the compound's molecular structure and electronic configuration. Research on related compounds provides insights into how substitutions and modifications in the molecular framework affect these chemical properties, guiding the synthesis and application of new derivatives (Jansukra et al., 2021).